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Compound of Interest

Compound Name:
(R)-3-Phenylpyrrolidine

hydrochloride

Cat. No.: B591916 Get Quote

An In-depth Technical Guide on the Material Safety of (R)-3-Phenylpyrrolidine Hydrochloride

This technical guide provides a comprehensive overview of the material safety data for (R)-3-
Phenylpyrrolidine hydrochloride, designed for researchers, scientists, and professionals in

drug development. The information is compiled from various safety data sheets to ensure a

thorough understanding of the handling, storage, and potential hazards associated with this

compound.

Physicochemical Properties
(R)-3-Phenylpyrrolidine hydrochloride is a solid organic compound. Key physical and

chemical properties are summarized below for easy reference.

Property Value

Molecular Formula C₁₀H₁₄ClN[1]

Molecular Weight 183.68 g/mol [1]

Appearance Solid

Purity ≥97%[1]

SMILES String Cl.C1C--INVALID-LINK--c2ccccc2

InChI Key DNSSGEPIODMCQR-PPHPATTJSA-N
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Hazard Identification and Classification
(R)-3-Phenylpyrrolidine hydrochloride is classified as hazardous under the Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals.

Hazard Classification Code Description

Acute Toxicity, Oral Acute Tox. 4 Harmful if swallowed.

Eye Irritation Eye Irrit. 2 Causes serious eye irritation.

Skin Irritation - Causes skin irritation.[1]

Specific target organ toxicity —

single exposure
-

May cause respiratory

irritation.[1]

GHS Pictogram:

GHS07: Exclamation mark[1]

Signal Word:

Warning[1]

Safe Handling and Storage
Proper handling and storage procedures are crucial to ensure safety in a laboratory setting.

Handling:

Avoid contact with skin and eyes.[2]

Avoid inhalation of vapor or mist.[2]

Use only in a well-ventilated area.[1]

Wash hands thoroughly after handling.[3]

Do not eat, drink, or smoke when using this product.
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Wear appropriate personal protective equipment (PPE), including gloves, protective clothing,

and eye/face protection.[3]

Storage:

Store at room temperature.[1]

Keep container tightly closed in a dry and well-ventilated place.[2]

Store locked up.[4]

Emergency Procedures and First Aid
In case of exposure or accident, immediate and appropriate first aid is essential.

Exposure Route First Aid Measures

If Swallowed
Call a POISON CENTER or doctor if you feel

unwell. Rinse mouth.

If on Skin
Take off immediately all contaminated clothing.

Rinse skin with water/shower.[4]

If Inhaled
Remove person to fresh air and keep

comfortable for breathing.[4]

If in Eyes

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[4]

Experimental Protocols
Detailed experimental protocols for toxicological studies, such as the determination of LD50

values, are not typically included in standard Material Safety Data Sheets. The hazard

classifications are based on data from studies that are generally not publicly detailed within

these documents. Researchers should consult specialized toxicological databases or literature

for in-depth experimental methodologies. To the best of current knowledge, the chemical,

physical, and toxicological properties have not been thoroughly investigated.[2]
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Visualized Workflow: Chemical Spill Response
The following diagram outlines the logical workflow for responding to a spill of (R)-3-
Phenylpyrrolidine hydrochloride.

Immediate Actions Spill Containment & Cleanup Final Steps

Spill Detected Evacuate Immediate Area Alert Supervisor & Safety Officer Don Appropriate PPE
(Gloves, Goggles, Lab Coat) Ensure Adequate Ventilation Cover with Inert Absorbent Material

(e.g., sand, vermiculite)
Sweep/Scoop into a Labeled

Waste Container
Decontaminate Spill Area

with Soap and Water
Dispose of Waste According to

Institutional & Local Regulations Complete Incident Report Response Complete

Click to download full resolution via product page

Workflow for handling a chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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